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Compound of Interest

Compound Name: 2,3-Difluoro-4-iodoaniline

Cat. No.: B576781 Get Quote

Disclaimer: A specific Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS) for 2,3-
Difluoro-4-iodoaniline is not readily available in the public domain. This guide has been

compiled using data from structurally analogous compounds, primarily 2-Fluoro-4-iodoaniline

and other halogenated anilines. Researchers, scientists, and drug development professionals

should handle 2,3-Difluoro-4-iodoaniline with extreme caution and assume it possesses

similar or potentially greater hazards than its related compounds. The information provided

herein should be used as a supplementary resource to a comprehensive risk assessment

conducted by qualified personnel.

Chemical and Physical Properties
Quantitative data for 2,3-Difluoro-4-iodoaniline is not available. The following table

summarizes the known properties of the closely related compound, 2-Fluoro-4-iodoaniline, to

provide an estimate of its characteristics.
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Property Value Source

Molecular Formula C₆H₅FIN [1]

Molecular Weight 237.01 g/mol [2]

CAS Number 29632-74-4 [1][3]

Appearance
Off-white to brown crystal or

powder
[4]

Melting Point 55-57 °C

Storage Temperature 2-8°C, under inert atmosphere [4]

Hazard Identification and Classification
Based on the hazard classifications of 2-Fluoro-4-iodoaniline, the following hazards should be

anticipated for 2,3-Difluoro-4-iodoaniline.

Hazard Category GHS Classification Hazard Statement

Acute Toxicity (Oral) Category 4 H302: Harmful if swallowed

Acute Toxicity (Dermal) Category 4
H312: Harmful in contact with

skin

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Irritation Category 2
H319: Causes serious eye

irritation

Specific target organ toxicity

(single exposure)

Category 3 (Respiratory

system)

H335: May cause respiratory

irritation

Source:[2][5]

Signal Word: Warning[2]

Experimental Protocols
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While a specific experimental protocol for the synthesis of 2,3-Difluoro-4-iodoaniline was not

found, the following procedures for related compounds can serve as a methodological

reference for researchers.

Synthesis of 2-Fluoro-4-iodoaniline
A method for the synthesis of the related compound 2-Fluoro-4-iodoaniline involves the direct

iodination of 2-fluoroaniline. In a representative procedure, coarse powdered iodine is added in

portions to a stirred mixture of 2-fluoroaniline and sodium hydrogen carbonate.[6] Following the

reaction, hydrochloric acid is added, and the mixture is stirred. The product is then extracted

into an organic solvent such as ether. The organic extract is subsequently washed with brine,

dried using a drying agent like magnesium sulfate (MgSO₄), and the solvent is removed under

vacuum to yield the final product.[6]

General Procedure for the Purification of Halogenated
Anilines
A general method for the purification of iodoanilines involves recrystallization from a suitable

solvent. For instance, crude p-iodoaniline can be purified by dissolving it in a hot solvent like

gasoline, followed by cooling the solution in an ice-salt mixture to induce crystallization.[7] The

crystallized product is then collected by filtration and dried.[7] This technique can be adapted

for the purification of 2,3-Difluoro-4-iodoaniline, with appropriate solvent selection based on

its polarity and solubility.

Safety and Handling
Personal Protective Equipment (PPE)
Proper personal protective equipment is mandatory when handling halogenated anilines. This

includes, but is not limited to:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., Butyl, Neoprene, or Viton). Nitrile gloves

are not recommended for prolonged contact with anilines.[8]

Body Protection: A fully-buttoned laboratory coat.
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Respiratory Protection: Work should be conducted in a certified chemical fume hood.[8] If

there is a risk of exceeding exposure limits, a NIOSH-approved respirator may be necessary.

[8]

Safe Handling Workflow
The following diagram illustrates a general workflow for the safe handling of halogenated

anilines in a laboratory setting.
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Safe Handling Workflow for Halogenated Anilines

Preparation

Handling

Post-Handling

Conduct Risk Assessment

Review MSDS of Analogs

Prepare and Inspect PPE

Ensure Fume Hood is Operational

Weigh/Dispense in Fume Hood

Proceed with Experiment

Keep Container Tightly Closed

Avoid Inhalation, Ingestion, and Skin Contact

Decontaminate Work Area

Experiment Complete

Dispose of Waste Properly

Remove and Clean PPE

Wash Hands Thoroughly
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Safe Handling Workflow
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Spill Response
In the event of a spill, the following decision-making flowchart should be followed.
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Spill Response Decision Flowchart

Spill Occurs

Is the spill large or in a confined space?

Evacuate the area
Alert others

Call emergency services

Yes

Are you trained and equipped to handle the spill?

No

Contain the spill with absorbent material

Yes

Seek assistance from trained personnel

No

Collect residue with spark-proof tools

Place in a sealed container for hazardous waste

Decontaminate the area
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Waste Disposal Workflow for Halogenated Organics

Collect Waste in a
Compatible and Labeled Container

Keep Container Sealed When Not in Use
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Arrange for Pickup by a
Licensed Waste Disposal Company

Incineration at a
Permitted Facility
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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